Cas no 952182-04-6 (Tert-Butyl 4-amino-2-methylpiperidine-1-carboxylate)

• Product name: Tert-Butyl 4-amino-2-methylpiperidine-1-carboxylate
• CAS No: 952182-04-6
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD09832897
• CID: 838945
• PubChem ID: 56924491

Tert-Butyl 4-amino-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-2-methylpiperidine-1-carboxylate
• 4-Amino-1-Boc-2-methylpiperidine
• tert-Butyl 4-Amino-2-methyl-1-piperidinecarboxylate
• 4-AMINO-2-METHYL-1-BOC-PIPERIDINE
• tert-butyl (2S,4S)-4-amino-2-methylpiperidine-1-carboxylate
• OGIPSHDJYIEDKG-UHFFFAOYSA-N
• PB20392
• LS20118
• AM804599
• AB0027838
• ST1040240
• AB1011534
• W9730
• 1-(tert-butoxycarbonyl
• 1,1-Dimethylethyl 4-amino-2-methyl-1-piperidinecarboxylate (ACI)
• 1-Boc-2-methylpiperidin-4-amine
• tert-Butyl-2-methyl-4-aminopiperidine-1-carboxylate
• 4-Amino-2-methyl-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl cis-4-amino-2-methylpiperidine-1-carboxylate
• SB13025
• tert-Butyl (2S,4S)-4-amino-2-methyl-piperidine-1-carboxylate
• SB23158
• (2R,4S)-1-Boc-4-amino-2-methylpiperidine
• DTXSID40718859
• MFCD22397558
• AKOS015855180
• DB-349045
• (2S,4R)-4-Amino-1-Boc-2-methylpiperidine
• MFCD22397554
• SY270103
• cis-4-Amino-2-methyl-piperidine-1-carboxylic acid tert-butyl ester
• 1-(tert-butoxycarbonyl)-4-amino-2-methylpiperidine
• MFCD26954786
• MFCD26954787
• (2S,4S)-4-Amino-1-Boc-2-methylpiperidine
• SCHEMBL1064684
• trans-4-Amino-2-methyl-piperidine-1-carboxylic acid tert-butyl ester
• 1434073-24-1
• (2R,4S)-4-Amino-2-methyl-piperidine-1-carboxylic acid tert-butyl ester
• SY278115
• SB13026
• EN300-184233
• SY042076
• SY270462
• tert-Butyl4-amino-2-methylpiperidine-1-carboxylate
• (2R,4R)-1-Boc-4-amino-2-methylpiperidine
• (2R,4R)-4-Amino-2-methyl-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl trans-4-amino-2-methylpiperidine-1-carboxylate
• SY292887
• 952182-04-6
• AS-33389
• SB23157
• MFCD09832897
• SB13028
• J-524679
• CS-0048232
• SB13027
• Tert-Butyl 4-amino-2-methylpiperidine-1-carboxylate

• MDL： MFCD09832897
• Inchi： 1S/C11H22N2O2/c1-8-7-9(12)5-6-13(8)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3
• InChI Key： OGIPSHDJYIEDKG-UHFFFAOYSA-N
• SMILES： O=C(N1C(C)CC(N)CC1)OC(C)(C)C

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 1.2

Experimental Properties

• Density: 1.009±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 287.8±33.0 ºC (760 Torr),
• Flash Point: 127.8±25.4 ºC,
• Solubility: Slightly soluble (7.1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-Butyl 4-amino-2-methylpiperidine-1-carboxylate

Tert-Butyl 4-amino-2-methylpiperidine-1-carboxylate (CAS No. 952182-04-6): A Comprehensive Overview

Tert-butyl 4-amino-2-methylpiperidine-1-carboxylate, identified by its CAS number 952182-04-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class, a heterocyclic amine characterized by a six-membered ring containing one nitrogen atom. The presence of both amino and carboxylate functional groups, along with a tert-butyl substituent, makes this molecule a versatile intermediate in the synthesis of various bioactive molecules.

The< strong>Tert-butyl 4-amino-2-methylpiperidine-1-carboxylate structure is particularly intriguing due to its potential applications in medicinal chemistry. The tert-butyl group, a bulky alkyl group, introduces steric hindrance that can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. This feature is often exploited in drug design to optimize binding affinity and reduce off-target effects.

The< strong>4-amino group provides a site for further functionalization, enabling the attachment of other pharmacophores or bioactive units. This makes the compound a valuable building block for the synthesis of more complex molecules, including potential drug candidates. The< strong>2-methylpiperidine moiety contributes to the overall stability and bioavailability of the compound, enhancing its suitability for therapeutic applications.

In recent years, there has been growing interest in piperidine derivatives due to their diverse biological activities. Studies have shown that piperidine-based compounds exhibit a wide range of pharmacological effects, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The< strong>Tert-butyl 4-amino-2-methylpiperidine-1-carboxylate has been investigated for its potential role in these areas, with preliminary findings suggesting promising results.

One of the most significant applications of< strong>Tert-butyl 4-amino-2-methylpiperidine-1-carboxylate is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting specific kinases, it is possible to modulate these pathways and achieve therapeutic effects. The< strong>4-amino group and the overall piperidine scaffold make this compound an ideal candidate for designing kinase inhibitors with high selectivity and efficacy.

Recent advancements in computational chemistry have further enhanced the understanding of how< strong>Tert-butyl 4-amino-2-methylpiperidine-1-carboxylate interacts with biological targets. Molecular docking studies have been instrumental in predicting binding affinities and identifying key interactions between this compound and its target proteins. These studies have provided valuable insights into the structural requirements for optimal pharmacological activity.

The synthesis of< strong>Tert-butyl 4-amino-2-methylpiperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protection-deprotection strategies are commonly used in its preparation. These synthetic approaches highlight the compound's complexity and the expertise required for its production.

The< strong>CAS No. 952182-04-6 serves as a unique identifier for this compound, ensuring accurate documentation and traceability in research and industrial settings. This standardized nomenclature system is essential for maintaining consistency across scientific literature and patents.

In conclusion, Tert-butyl 4-amino-2-methylpiperidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in drug development efforts.